Cas no 138459-91-3 (2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one)

2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one structure
138459-91-3 structure
Product Name:2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one
CAS No:138459-91-3
MF:C8H13NOS2
MW:203.324919462204
MDL:MFCD17392907
CID:835493
PubChem ID:11769595
Update Time:2025-04-19

2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one
    • 2,2-dimethyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
    • 2-Thiazolidinethione, 3-(2,2-dimethyl-1-oxopropyl)-
    • 3-PIVALOYLTHIAZOLIDINE-2-THION
    • 2,2-Dimethyl-1-(2-thioxo-3-thiazolidinyl)-1-propanone n
    • 2-Thiazolidinethione,3-(2,2-dimethyl-1-oxopropyl)
    • 3-(2,2-Dimethyl-1-oxopropyl)-2-thiazolidinethione
    • 3-(2,2-Dimethylpropanoyl)-1,3-thiazolidine-2-thione
    • 3-Pivaloylthiazolidine-2-thione
    • 3-(Trimethylacetyl)-1,3-thiazolidine-2-thione
    • C8H13NOS2
    • QPFBZLPXTOTDIF-UHFFFAOYSA-N
    • 3131AH
    • 3-(Trimethylacetyl)-1,3-thiazolidine-2thione
    • 1-Propanone, 2,2-dimethyl-1-(2-thioxo-3-thiazolidinyl)-
    • MFCD17392907
    • SCHEMBL229110
    • AS-54922
    • AKOS022183400
    • 138459-91-3
    • 2,2-Dimethyl-1-(2-thioxo-thiazolidin-3-yl)-propan-1-one
    • DB-355037
    • W11076
    • CS-M0514
    • MDL: MFCD17392907
    • Inchi: 1S/C8H13NOS2/c1-8(2,3)6(10)9-4-5-12-7(9)11/h4-5H2,1-3H3
    • InChI Key: QPFBZLPXTOTDIF-UHFFFAOYSA-N
    • SMILES: S1C(N(CC1)C(C(C)(C)C)=O)=S

Computed Properties

  • Exact Mass: 203.04400
  • Monoisotopic Mass: 203.04385639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.7
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.22
  • Boiling Point: 280 ºC
  • Flash Point: 123 ºC
  • PSA: 77.70000
  • LogP: 1.83070

2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB462226-250 mg
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one; 90%
138459-91-3
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€443.60 2023-03-30
abcr
AB462226-1 g
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